2-(2-Methyl-3-trifluoromethyl-phenoxy)-butyronitrile
Cat. No. B8389486
M. Wt: 243.22 g/mol
InChI Key: ZYOZITQLVBFAGB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08497293B2
Procedure details
A mixture of 2-(methanesulfonyloxy)-butyronitrile (449 mg, 2.75 mmol), 2-methyl-3-trifluoromethylphenol (440 mg, 2.5 mmol), potassium carbonate (432 mg, 3.13 mmol) and potassium iodide (42 mg, 0.25 mmol) in acetonitrile (20 ml) was stirred overnight at 80° C. The mixture was shaken between tBuOMe and water, washed with NaCl (aq. satd) and the ethereal phase dried with MgSO4 and evaporated. The crude product was chromatographed on silica with EtOAc and hexane to give 2-(2-methyl-3-trifluoromethyl-phenoxy)-butyronitrile. 1H-NMR (CDCl3) 1.20 t, 3H; 2.15 dt, 2H; 2.36 s, 3H; 4.75, t, 2H; 7.17, d, 1H; 7.28, t, 1H; 7.37 d, 1H.
Name
2-(methanesulfonyloxy)-butyronitrile
Quantity
449 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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CS([O:5][CH:6]([CH2:9][CH3:10])[C:7]#[N:8])(=O)=O.[CH3:11][C:12]1[C:17]([C:18]([F:21])([F:20])[F:19])=[CH:16][CH:15]=[CH:14][C:13]=1O.C(=O)([O-])[O-].[K+].[K+].[I-].[K+]>C(#N)C.O.C(OC)(C)(C)C>[CH3:11][C:12]1[C:17]([C:18]([F:19])([F:20])[F:21])=[CH:16][CH:15]=[CH:14][C:13]=1[O:5][CH:6]([CH2:9][CH3:10])[C:7]#[N:8] |f:2.3.4,5.6|
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Inputs
Step One
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Name
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2-(methanesulfonyloxy)-butyronitrile
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Quantity
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449 mg
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Type
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reactant
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Smiles
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CS(=O)(=O)OC(C#N)CC
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Name
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Quantity
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440 mg
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Type
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reactant
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Smiles
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CC1=C(C=CC=C1C(F)(F)F)O
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Name
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Quantity
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432 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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42 mg
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Type
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reactant
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Smiles
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[I-].[K+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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80 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred overnight at 80° C
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with NaCl (aq. satd)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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the ethereal phase dried with MgSO4
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was chromatographed on silica with EtOAc and hexane
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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CC1=C(OC(C#N)CC)C=CC=C1C(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
